Cas no 476274-65-4 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide)

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide is a specialized organic compound featuring a naphthalene carboxamide core linked to a 4-methylpyrimidin-2-yl sulfamoylphenyl moiety. This structure imparts unique physicochemical properties, making it suitable for applications in medicinal chemistry and pharmaceutical research. The compound's sulfonamide group enhances binding affinity to biological targets, while the naphthalene scaffold contributes to hydrophobic interactions. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The presence of the pyrimidine ring further augments its potential as a scaffold for kinase inhibitors or other therapeutic agents. High purity and stability under standard conditions ensure reliable performance in research and development settings.
N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide structure
476274-65-4 structure
Product Name:N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide
CAS No:476274-65-4
MF:C22H18N4O3S
MW:418.468323230743
CID:6535941
Update Time:2025-10-28

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide
    • N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)-1-naphthamide
    • 1-Naphthalenecarboxamide, N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
    • Inchi: 1S/C22H18N4O3S/c1-15-13-14-23-22(24-15)26-30(28,29)18-11-9-17(10-12-18)25-21(27)20-8-4-6-16-5-2-3-7-19(16)20/h2-14H,1H3,(H,25,27)(H,23,24,26)
    • InChI Key: JDDSOVJSPJLDIB-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=C(S(NC3=NC=CC(C)=N3)(=O)=O)C=C2)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

  • Density: 1.422±0.06 g/cm3(Predicted)
  • pka: 6?+-.0.10(Predicted)

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0247-0086-1mg
N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}naphthalene-1-carboxamide
476274-65-4 90%+
1mg
$54.0 2023-05-17

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide

Comprehensive Overview of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide (CAS No. 476274-65-4)

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide (CAS No. 476274-65-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique naphthalene-carboxamide and pyrimidine-sulfamoyl moieties, is often explored for its potential applications in drug discovery and molecular targeting. Researchers are particularly interested in its structural properties, which may contribute to binding affinity and selectivity in biological systems.

The compound's CAS No. 476274-65-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its IUPAC name reflects the intricate combination of a naphthalene core linked to a carboxamide group, further connected to a 4-methylpyrimidin-2-yl sulfamoylphenyl moiety. Such structural complexity makes it a subject of interest for studies involving enzyme inhibition, receptor modulation, and small-molecule therapeutics.

In recent years, the demand for highly specific bioactive compounds has surged, driven by advancements in precision medicine and targeted therapy. N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide aligns with this trend, as its molecular framework offers versatility for modifications aimed at enhancing pharmacokinetic properties. Questions frequently searched by users include: "What are the potential applications of CAS 476274-65-4?" and "How does the structure of naphthalene-carboxamide derivatives influence bioactivity?" These queries highlight the growing curiosity about its role in modern drug development.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, often requiring sulfonamide coupling and amide bond formation. Researchers emphasize the importance of purity and yield optimization, as these factors directly impact its utility in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 476274-65-4, ensuring compliance with rigorous quality standards.

The intersection of computational chemistry and experimental validation has further propelled interest in this compound. Molecular docking studies and QSAR models are frequently used to predict its interactions with biological targets, addressing common user searches like "Can CAS 476274-65-4 be used in kinase inhibitor design?" Such inquiries reflect the compound's relevance in structure-activity relationship (SAR) analyses.

Beyond its pharmaceutical potential, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}naphthalene-1-carboxamide is also discussed in the context of material science. Its aromatic systems and functional groups make it a candidate for organic semiconductors or fluorescent probes, aligning with the broader trend of multi-disciplinary chemical innovation.

In summary, CAS No. 476274-65-4 represents a compelling case study in the convergence of chemical synthesis, biological evaluation, and technological application. As research continues to unravel its full potential, this compound is poised to remain a focal point in both academic and industrial settings.

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